![molecular formula C14H17F3N4O3 B3980854 N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline](/img/structure/B3980854.png)
N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline
Overview
Description
N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as MNTX and has been extensively studied for its potential applications in medicine and biotechnology. In
Mechanism of Action
MNTX is believed to act as a selective antagonist of the mu-opioid receptor (MOR) in the central nervous system. By blocking the activation of MOR, MNTX can reduce the analgesic effects of opioids without affecting other opioid-mediated effects such as respiratory depression and constipation.
Biochemical and physiological effects:
MNTX has been shown to reduce the analgesic effects of opioids without affecting other opioid-mediated effects such as respiratory depression and constipation. It has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using MNTX in lab experiments is its high selectivity and specificity for the mu-opioid receptor. This allows researchers to study the effects of opioids on pain without the confounding effects of other opioid-mediated effects. However, one limitation of using MNTX is its limited solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for the study of MNTX. One area of interest is the development of more potent and selective MOR antagonists for the treatment of chronic pain. Another area of interest is the use of MNTX as a fluorescent probe for the detection of protein-protein interactions in living cells. Additionally, MNTX has shown promise as a potential therapeutic agent for cancer, and further research in this area is warranted.
Scientific Research Applications
MNTX has been extensively studied for its potential applications in medicine and biotechnology. It has been found to have analgesic properties and is being investigated as a potential treatment for chronic pain. MNTX has also been studied for its potential use as a fluorescent probe for the detection of protein-protein interactions and as a potential therapeutic agent for cancer.
properties
IUPAC Name |
1-(4-methylpiperazin-1-yl)-2-[2-nitro-4-(trifluoromethyl)anilino]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F3N4O3/c1-19-4-6-20(7-5-19)13(22)9-18-11-3-2-10(14(15,16)17)8-12(11)21(23)24/h2-3,8,18H,4-7,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZDRIHHIVOELII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F3N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.